Cas no 1806464-98-1 (Ethyl 2-iodo-3-(2-oxopropyl)benzoate)
Ethyl 2-iodo-3-(2-oxopropyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-iodo-3-(2-oxopropyl)benzoate
-
- Inchi: 1S/C12H13IO3/c1-3-16-12(15)10-6-4-5-9(11(10)13)7-8(2)14/h4-6H,3,7H2,1-2H3
- InChI Key: CUBSFEMPLVOPJE-UHFFFAOYSA-N
- SMILES: IC1C(C(=O)OCC)=CC=CC=1CC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 265
- XLogP3: 2.4
- Topological Polar Surface Area: 43.4
Ethyl 2-iodo-3-(2-oxopropyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015005955-250mg |
Ethyl 2-iodo-3-(2-oxopropyl)benzoate |
1806464-98-1 | 97% | 250mg |
504.00 USD | 2021-06-21 | |
| Alichem | A015005955-500mg |
Ethyl 2-iodo-3-(2-oxopropyl)benzoate |
1806464-98-1 | 97% | 500mg |
823.15 USD | 2021-06-21 | |
| Alichem | A015005955-1g |
Ethyl 2-iodo-3-(2-oxopropyl)benzoate |
1806464-98-1 | 97% | 1g |
1,549.60 USD | 2021-06-21 |
Ethyl 2-iodo-3-(2-oxopropyl)benzoate Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on Ethyl 2-iodo-3-(2-oxopropyl)benzoate
Ethyl 2-iodo-3-(2-oxopropyl)benzoate (CAS No. 1806464-98-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Ethyl 2-iodo-3-(2-oxopropyl)benzoate, identified by its CAS number 1806464-98-1, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural motifs, has garnered attention in recent years due to its utility in the development of novel therapeutic agents. The presence of both an iodo substituent and an ester group provides a versatile platform for further functionalization, making it a valuable building block in synthetic chemistry.
The chemical structure of Ethyl 2-iodo-3-(2-oxopropyl)benzoate consists of a benzoate core substituted with an iodo atom at the 2-position and an oxopropyl group at the 3-position. This configuration allows for diverse chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and ester hydrolysis. Such reactivities are particularly useful in constructing complex molecular architectures, which are often required in drug discovery and development.
In the context of pharmaceutical research, Ethyl 2-iodo-3-(2-oxopropyl)benzoate has been employed in the synthesis of various bioactive molecules. For instance, its iodo moiety can be readily displaced by a range of nucleophiles, enabling the introduction of different functional groups into the benzene ring. This feature is particularly advantageous in generating derivatives with tailored pharmacological properties. Additionally, the ester group can be hydrolyzed to yield a carboxylic acid, which can then be further modified through amide bond formation or other transformations.
Recent studies have highlighted the role of Ethyl 2-iodo-3-(2-oxopropyl)benzoate in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. By leveraging the compound's structural features, researchers have been able to design inhibitors that selectively bind to specific kinase domains. The iodo substituent facilitates cross-coupling reactions with boronic acids or stannanes, allowing for the introduction of aryl groups that enhance binding affinity. Meanwhile, the oxopropyl group can be used to modulate solubility and metabolic stability, critical factors in drug design.
The utility of Ethyl 2-iodo-3-(2-oxopropyl)benzoate extends beyond kinase inhibitors. It has also been utilized in the synthesis of antiviral and anti-inflammatory agents. For example, its incorporation into peptidomimetics has shown promise in inhibiting viral proteases, which are essential for viral replication. The ability to introduce various functional groups into the benzene ring allows for fine-tuning of pharmacokinetic properties, such as bioavailability and half-life.
The synthesis of Ethyl 2-iodo strong>-3-(2-
In conclusion, Ethyl 2-
1806464-98-1 (Ethyl 2-iodo-3-(2-oxopropyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)